Cas no 1787250-10-5 ((S)-3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOIC ACID)
1787250-10-5 structure
Product Name:(S)-3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOIC ACID
CAS No:1787250-10-5
MF:C12H21NO5
MW:259.298844099045
CID:5742436
PubChem ID:97107215
Update Time:2023-11-11
(S)-3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOIC ACID Chemical and Physical Properties
Names and Identifiers
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- (S)-3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOICACID
- (S)-3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOIC ACID
- SCHEMBL18259386
- 1787250-10-5
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- Inchi: 1S/C12H21NO5/c1-12(2,3)18-11(16)13-6-7-17-8-9(13)4-5-10(14)15/h9H,4-8H2,1-3H3,(H,14,15)/t9-/m0/s1
- InChI Key: PNHILSYMESMDIU-VIFPVBQESA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)[C@H](C1)CCC(=O)O
Computed Properties
- Exact Mass: 259.14197277g/mol
- Monoisotopic Mass: 259.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 76.1Ų
(S)-3-(4-(TERT-BUTOXYCARBONYL)MORPHOLIN-3-YL)PROPANOIC ACID Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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